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Compound of Interest

Compound Name: Phen-2,4,6-d3-ol

Cat. No.: B121299

An In-depth Technical Guide to the Material Safety of Phen-2,4,6-d3-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Phen-
2,4,6-d3-ol (CAS No. 7329-50-2), a deuterated analog of phenol. The information is compiled
from various material safety data sheets (MSDS) and chemical safety sources to ensure a
thorough understanding of its properties and associated hazards. This document is intended to
be a crucial resource for laboratory personnel and anyone involved in the handling, storage,
and disposal of this compound.

Chemical Identification

Phen-2,4,6-d3-ol is a stable, isotopically labeled form of phenol where the hydrogen atoms at
positions 2, 4, and 6 of the benzene ring are replaced with deuterium.
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Identifier Value

IUPAC Name 2,4,6-trideuteriophenol[1][2]

CAS Number 7329-50-2[3][4]

Molecular Formula CeH3D30[3]

Molecular Weight 97.13 g/mol [1][2][4]

Synonyms Phenol-2,4,6-d3, 2,4,6-Phenol-d3[1][3]

Physical and Chemical Properties

The physical and chemical properties of Phen-2,4,6-d3-ol are summarized in the table below.
These properties are essential for understanding its behavior under various experimental and
storage conditions.

Property Value Source

Physical Form Solid[4][5] Sigma-Aldrich

Melting Point 40-42 °C[4][5][6] Sigma-Aldrich, ChemicalBook
Boiling Point 182 °C (literature)[4][5][6] Sigma-Aldrich, ChemicalBook
Density 1.105 g/mL at 25 °C[2][4] Sigma-Aldrich, BOC Sciences
Flash Point 79 °C (closed cup)[4][5][6] Sigma-Aldrich, ChemicalBook

N Soluble in water (84 g/L at 20 ]
Solubility Cayman Chemical
°C for phenol)[7]

Hazard Identification and GHS Classification

Phen-2,4,6-d3-ol is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The hazard pictograms, signal
word, and hazard statements provide a clear warning of the potential dangers associated with
this chemical.[1][3]

Signal Word: Danger[1][3]
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Hazard Pictograms:

GHS Hazard Pictograms

Click to download full resolution via product page

GHS Pictograms for Phen-2,4,6-d3-ol

GHS Hazard Statements:

Code Statement
H301 Toxic if swallowed[1][7]
H311 Toxic in contact with skin[1][7]
H331 Toxic if inhaled[1][7]
Causes severe skin burns and eye damage[1][3]
H314
[6]
H341 Suspected of causing genetic defects[1][3][6]
H373 May cause damage to organs through
prolonged or repeated exposure[1][3][6]
Toxic to aquatic life with long lasting effects[3][5
HALL q g g [3][5]

[6]
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Toxicological Information

The toxicological data for Phen-2,4,6-d3-ol is largely extrapolated from data on phenol. It is
acutely toxic if swallowed, inhaled, or in contact with skin.[1][7] It is also corrosive and can
cause severe skin burns and eye damage.[1][3] There is evidence to suggest it may be a
mutagen and can cause organ damage with repeated exposure.[1][3]

Toxicity Endpoint Value (for Phenol) Species
LD50 Oral 317 mg/kg Rat[8]
LC50 Inhalation 316 mg/m3 Rat[8]

Experimental Protocols

Detailed experimental protocols for the toxicological data presented are not typically included in
standard MSDS. The provided data is generally based on standardized OECD (Organisation
for Economic Co-operation and Development) test guidelines. For instance, acute oral toxicity
is often determined using OECD Test Guideline 401, 420, 423, or 425. Skin corrosion/irritation
is typically assessed using OECD Test Guideline 404 or 431. Researchers should refer to these
specific guidelines for detailed methodologies.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
Phen-2,4,6-d3-ol. A logical workflow for safe handling is presented below.
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Safe Handling Workflow Storage

Use in a well-ventilated area Store in a tightly closed container
(e.g., chemical fume hood) in a cool, dry, and well-ventilated area.

Wear appropriate PPE:
- Nitrile gloves
- Chemical safety goggles
- Face shield
- Lab coat

Keep away from oxidizing agents,

strong acids, and strong bases.

Avoid contact with skin, eyes,
and clothing. Do not breathe dust.

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the work area.

Click to download full resolution via product page

Workflow for Safe Handling and Storage

First-Aid Measures

In the event of exposure, immediate medical attention is crucial. The following first-aid
measures should be taken:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[8]

Immediately flush skin with plenty of water for at
. least 15-20 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[8]

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][8]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Considerations

Waste material must be disposed of in accordance with local, state, and federal regulations. It
should be treated as hazardous waste. Do not allow this chemical to enter the environment.

Logical Relationships: Hazard Communication

The following diagram illustrates the relationship between the chemical's hazards and the
necessary protective measures as communicated through the GHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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